Cas no 149365-39-9 (Phthalazine,1-(4-methoxyphenoxy)-)

• Product Name: Phthalazine,1-(4-methoxyphenoxy)-
• CAS No: 149365-39-9
• MF: C₁₅H₁₂N₂O₂
• MW: 252.267983436584
• CID: 177471
• PubChem ID: 6410688
• Update Time: 2025-04-19

Phthalazine,1-(4-methoxyphenoxy)- Chemical and Physical Properties

Names and Identifiers

• Phthalazine,1-(4-methoxyphenoxy)-
• 1-(4-methoxyphenyl)phthalazine
• 149365-39-9
• 1-(4-methoxyphenoxy)phthalazine
• Phthalazine, 1-(4-methoxyphenyl)-
• DTXSID00933627

• Inchi： 1S/C15H12N2O2/c1-18-12-6-8-13(9-7-12)19-15-14-5-3-2-4-11(14)10-16-17-15/h2-10H,1H3
• InChI Key： KSJGWCHEBUIOMI-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)OC)C1=C2C=CC=CC2=CN=N1

Computed Properties

• Exact Mass: 252.08996
• Monoisotopic Mass: 252.089878
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 44.2

Experimental Properties

• Density: 1.233
• Boiling Point: 468°Cat760mmHg
• Flash Point: 167.4°C
• Refractive Index: 1.636
• PSA: 44.24